Cas no 305-58-8 (a-D-Glucopyranose,1,6-bis(dihydrogen phosphate))

• Product Name: a-D-Glucopyranose,1,6-bis(dihydrogen phosphate)
• CAS No: 305-58-8
• MF: C₆H₁₄O₁₂P₂
• MW: 340.115684986115
• CID: 304144
• PubChem ID: 10404962
• Update Time: 2025-04-19

a-D-Glucopyranose,1,6-bis(dihydrogen phosphate) Chemical and Physical Properties

Names and Identifiers

• a-D-Glucopyranose,1,6-bis(dihydrogen phosphate)
• D-GLUCOSE-1,6-DIPHOSPHATE
• 1,6-Di-O-phosphono-D-glucose
• glucopyranosylidene-spiro-thiohydantoin
• glucose 1,6-diphosphate
• Glucose-1,6-diphosphat
• glucosee 1,6-diphosphate
• [(3R,4S,5S,6R)-3,4,5-Trihydroxy-6-(phosphonooxymethyl)oxan-2-yl] dihydrogen phosphate
• D-Glucopyranose 1,6-bis(dihydrogen phosphate)
• 305-58-8
• DTXSID001246657

• Inchi： 1S/C6H14O12P2/c7-3-2(1-16-19(10,11)12)17-6(5(9)4(3)8)18-20(13,14)15/h2-9H,1H2,(H2,10,11,12)(H2,13,14,15)/t2-,3-,4+,5-,6?/m1/s1
• InChI Key： RWHOZGRAXYWRNX-GASJEMHNSA-N
• SMILES： P(=O)(O)(O)OC1[C@@H]([C@H]([C@@H]([C@@H](COP(=O)(O)O)O1)O)O)O

Computed Properties

• Exact Mass: 339.99600
• Monoisotopic Mass: 339.99604987g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 414
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -5.3
• Topological Polar Surface Area: 203Ų

Experimental Properties

• PSA: 223.06000
• LogP: -2.98740